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Compound of Interest

Compound Name: Z-Orn-OH

CAS No.: 2640-58-6

Cat. No.: B554780

Get Quote

As researchers, our focus is rightfully on discovery and innovation. However, the integrity of our

work and the safety of our workplace depend on the diligent management of the entire lifecycle

of our chemical reagents, including their proper disposal. This guide provides a comprehensive,

step-by-step protocol for the safe and compliant disposal of Z-Orn-OH (Nα-Cbz-L-ornithine), a

common protected amino acid used in peptide synthesis.

Adherence to these procedures is not merely a matter of regulatory compliance; it is a

foundational element of a robust safety culture and responsible scientific stewardship.

Hazard Identification and Risk Assessment
Before any disposal protocol can be established, a thorough understanding of the compound's

hazards is essential. The primary source for this information is the Safety Data Sheet (SDS).

Z-Orn-OH is a solid organic compound. While it is not classified as acutely toxic, its SDS

reveals several potential hazards that directly inform handling and disposal procedures.[1]

Potential Health Effects: May be harmful if swallowed or inhaled and may cause irritation to

the skin, eyes, and respiratory tract.[1]
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Stability: The compound is stable under normal conditions but should be kept away from

strong oxidizing agents.[1]

Decomposition: Hazardous decomposition products include oxides of carbon and nitrogen.

[1]

The causality is clear: because Z-Orn-OH is an irritant, personal protective equipment (PPE) is

mandatory during handling. Because it can form nitrogen oxides upon decomposition (e.g., in a

fire), it should not be incinerated outside of a dedicated hazardous waste facility.

Table 1: Z-Orn-OH Hazard Summary

Hazard Type GHS Classification
Handling
Precaution

Disposal
Implication

Skin Contact
May cause skin

irritation[1]

Wear nitrile gloves

and a lab coat.

Avoid direct contact

when handling waste

containers.

Eye Contact
May cause eye

irritation[1]

Wear safety glasses

or goggles.[1]

Prevent splashes

when handling

solutions.

Inhalation
May cause respiratory

tract irritation[1]

Handle in a well-

ventilated area or use

a chemical fume

hood. Avoid

generating dust.

Keep waste

containers sealed.

The Regulatory Imperative: EPA and RCRA
The disposal of all laboratory chemicals in the United States is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2] This

framework mandates that chemical waste generators are responsible for the waste from its

point of generation to its final, safe disposal—a principle known as "cradle-to-grave" liability.

Your institution's Environmental Health & Safety (EHS) office is your primary resource for

navigating these regulations.[3] They will have established specific protocols and partnerships
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with licensed waste disposal contractors to ensure compliance.[4] The procedures outlined

here are based on universal RCRA principles but must be executed in accordance with your

local EHS plan.

Step-by-Step Disposal Protocol for Z-Orn-OH
The following protocol provides a self-validating system for the disposal of Z-Orn-OH. By

following these steps, you ensure safety and compliance at every stage.

Step 1: Waste Characterization
The first and most critical step is to accurately characterize the waste. Do not make

assumptions.[2] Is the waste...

Unused, pure Z-Orn-OH solid?

A solution of Z-Orn-OH in a solvent? If so, the solvent is also a component of the waste and

must be declared. For example, a solution in Dimethylformamide (DMF) carries the hazards

of both Z-Orn-OH and DMF.

Contaminated materials? This includes items like gloves, weigh boats, or paper towels that

are grossly contaminated with Z-Orn-OH.

This characterization is non-negotiable as it determines the correct waste stream.

Step 2: Segregation
Never mix different waste streams.[3] Mixing incompatible chemicals can cause violent

reactions, fires, or the generation of toxic gases.[5]

Solid Z-Orn-OH Waste: Should be collected in a designated container for non-halogenated

organic solids.

Z-Orn-OH Solutions: Should be collected in a designated container for non-halogenated

organic liquid waste, compatible with the solvent used.

Contaminated Lab Debris: Should be placed in a designated solid waste container or bag,

clearly labeled with the chemical contaminant.
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Step 3: Containerization & Labeling
Proper labeling is a cornerstone of laboratory safety and regulatory compliance. The moment

the first drop or crystal of waste enters a container, it must be labeled.[6]

Select the Right Container: Use a container provided or approved by your EHS office. It must

be chemically compatible with the waste (e.g., do not store acidic waste in a metal can[5])

and have a secure, vapor-tight lid.

Apply a Hazardous Waste Label: Your EHS office will provide official labels. Fill it out

completely and legibly.

Generator Information: Your name, lab, and contact information.

Chemical Contents: List all components by their full chemical name (e.g., "Nα-Cbz-L-

ornithine," not just "Z-Orn-OH waste"). List all solvents and estimate percentages.

Hazards: Check the appropriate hazard boxes (e.g., Irritant).

Step 4: Accumulation and Storage
Waste must be stored safely in a designated Satellite Accumulation Area (SAA), which is at or

near the point of generation and under the control of the lab personnel.[5][7]

Location: The SAA must be a secondary container (like a chemical-resistant tray) in a

designated spot, away from drains or ignition sources.[1]

Container Status: Waste containers must be kept closed at all times except when adding

waste.

Volume Limits: An SAA can hold up to 55 gallons of hazardous waste. Once this limit is

reached, the full container must be moved to the CAA within three days.[5]

Step 5: Final Disposal
Under no circumstances should Z-Orn-OH or its solutions be disposed of down the drain or in

the regular trash.[5] This is a direct violation of environmental regulations.
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The final step is to arrange for pickup by your institution's EHS department. Follow your

facility's specific procedure for requesting a waste pickup. EHS professionals will then transport

the waste from your lab's SAA to a 90-day Central Accumulation Area before it is collected by a

licensed hazardous waste disposal company.[6]

Spill & Emergency Procedures
In the event of a small spill of solid Z-Orn-OH:

Alert Personnel: Notify others in the immediate area.

Don PPE: At a minimum, wear gloves, a lab coat, and safety goggles.[1]

Contain the Spill: Use appropriate tools (e.g., scoop, dustpan) to carefully sweep up the solid

material. Avoid creating dust.

Collect Waste: Place the spilled material and any contaminated cleaning supplies into a

designated hazardous waste container.[1]

Clean the Area: Decontaminate the spill surface with soap and water.

Report: Inform your supervisor and EHS office of the incident.

Visual Workflow: Z-Orn-OH Disposal Decision Tree
This diagram outlines the critical decision points in the disposal process, from generation to

final handoff.
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Key Decisions

Z-Orn-OH Waste Generated

1. Characterize Waste
(Solid, Liquid, Contaminated?)

2. Segregate Waste
(Select Correct Waste Stream) Pure Solid? Solution? Contaminated

Debris?

3. Select & Label Container
(Full Chemical Name, Hazards)

4. Store in Satellite Area (SAA)
(Sealed, Secondary Containment)

5. Request EHS Pickup
(Follow Institutional Protocol)

Disposal Complete
(Handled by EHS)

Fig 1. Decision workflow for Z-Orn-OH waste.

Click to download full resolution via product page

Caption: Fig 1. Decision workflow for Z-Orn-OH waste.
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By systematically proceeding through characterization, segregation, labeling, and safe storage,

researchers ensure that the final step—handing off the waste to EHS—is both simple and

compliant, thereby protecting themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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